Cas no 2306247-20-9 (4H-Pyrazolo[1,5-a][1,4]diazepine, 5,6,7,8-tetrahydro-6-methyl-, (6S)-)

• Product Name: 4H-Pyrazolo[1,5-a][1,4]diazepine, 5,6,7,8-tetrahydro-6-methyl-, (6S)-
• CAS No: 2306247-20-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5155207
• PubChem ID: 164886558
• Update Time: 2026-03-03

4H-Pyrazolo[1,5-a][1,4]diazepine, 5,6,7,8-tetrahydro-6-methyl-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[1,5-a][1,4]diazepine, 5,6,7,8-tetrahydro-6-methyl-, (6S)-
• E88452
• (6S)-6-methyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine
• PS-19652
• 2306247-20-9
• (6S)-6-METHYL-5,6,7,8-TETRAHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE
• MFCD31926418
• (S)-6-Methyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine

• Inchi： 1S/C8H13N3/c1-7-3-5-11-8(6-9-7)2-4-10-11/h2,4,7,9H,3,5-6H2,1H3/t7-/m0/s1
• InChI Key： GAMOLKDGNPSGPU-ZETCQYMHSA-N
• SMILES： N12N=CC=C1CN[C@@H](C)CC2

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 4H-Pyrazolo[1,5-a][1,4]diazepine, 5,6,7,8-tetrahydro-6-methyl-, (6S)-

Introduction to 4H-Pyrazolo[1,5-a][1,4]diazepine, 5,6,7,8-tetrahydro-6-methyl-, (6S) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2306247-20-9, identified as 4H-Pyrazolo[1,5-a][1,4]diazepine, 5,6,7,8-tetrahydro-6-methyl-, (6S), represents a fascinating molecule in the realm of chemical biology. This tetrahydro derivative of pyrazolo[1,5-a][1,4]diazepine features a unique structural configuration that has garnered attention for its potential pharmacological applications. The presence of a methyl group at the 6-position and the specific (6S) stereochemistry underscores its distinct chemical and biological properties.

4H-Pyrazolo[1,5-a][1,4]diazepine, a heterocyclic compound belonging to the diazepine family, has been extensively studied for its pharmacological profile. The substitution pattern and stereochemistry of this molecule play a crucial role in determining its biological activity. Specifically, the (6S) configuration suggests a potential interaction with biological targets that are sensitive to stereochemical differences, making it a valuable scaffold for drug discovery.

Recent advancements in chemical biology have highlighted the importance of tetrahydro derivatives in medicinal chemistry. These derivatives often exhibit improved solubility and metabolic stability compared to their parent structures. The 5,6,7,8-tetrahydro-6-methyl- moiety in 4H-Pyrazolo[1,5-a][1,4]diazepine contributes to these desirable properties while maintaining the core pharmacophoric features necessary for biological activity.

The significance of this compound is further underscored by its potential applications in treating various neurological and inflammatory disorders. The pyrazolo[1,5-a][1,4]diazepine scaffold is known to interact with multiple neurotransmitter systems and inflammatory pathways. For instance, studies have demonstrated that analogs of this scaffold can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses.

In recent years, there has been growing interest in developing small-molecule inhibitors that target these inflammatory pathways. 4H-Pyrazolo[1,5-a][1,4]diazepine, with its unique structural features, presents an attractive candidate for such therapeutic interventions. Preliminary studies have shown that derivatives of this compound can exhibit significant anti-inflammatory effects without causing the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The stereochemical configuration at the 6-position is particularly noteworthy. The (6S) form has been found to be more active in certain biological assays compared to its enantiomer or racemic mixture. This observation underscores the importance of stereochemistry in drug design and highlights the need for rigorous stereoselective synthesis methods.

From a synthetic chemistry perspective,4H-Pyrazolo[1,5-a][1,4]diazepine offers a rich platform for exploring new synthetic routes and methodologies. The tetrahydro system provides multiple sites for functionalization, allowing chemists to introduce various substituents while maintaining the core pharmacophore. This flexibility has enabled the development of libraries of derivatives that can be screened for biological activity.

The compound's potential extends beyond traditional pharmaceutical applications. It has also shown promise in preclinical models as a tool for understanding the mechanisms of various diseases. By interacting with specific biological targets,4H-Pyrazolo[1,5-a][1,4]diazepine can help researchers unravel complex pathological processes and identify new therapeutic strategies.

In conclusion,4H-Pyrazolo[1,5-a][1,4]diazepine, 5,6,7,8-tetrahydro-6-methyl-, (6S) is a compound of significant interest in chemical biology and medicinal chemistry. Its unique structural features and stereochemical configuration make it a valuable scaffold for developing novel therapeutic agents targeting neurological and inflammatory disorders. As research continues to uncover new applications for this molecule,its importance is likely to grow further, shaping the future of drug discovery and development.